Cas no 53460-66-5 (Urea,N'-butyl-N-methoxy-N-methyl-)

• Product Name: Urea,N'-butyl-N-methoxy-N-methyl-
• CAS No: 53460-66-5
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 377189
• PubChem ID: 148630
• Update Time: 2025-04-19

Urea,N'-butyl-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-butyl-N-methoxy-N-methyl-
• 3-butyl-1-methoxy-1-methylurea
• 3-butyl-1-methoxy-1-methyl-urea
• Urea, N'-butyl-N-methoxy-N-methyl-
• DTXSID80201634
• 53460-66-5
• N'-Butyl-N-methoxy-N-methylurea

• Inchi： 1S/C7H16N2O2/c1-4-5-6-8-7(10)9(2)11-3/h4-6H2,1-3H3,(H,8,10)
• InChI Key： JZAFFZOFPPZYTL-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(NCCCC)=O

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57